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Compound of Interest

Compound Name: Vinyl palmitate

Cat. No.: B1583765

Audience: Researchers, scientists, and drug development professionals.
Introduction:

Retinyl palmitate, a synthetic ester of retinol (Vitamin A) and palmitic acid, is a widely utilized
and more stable alternative to retinol in pharmaceutical and cosmetic formulations.[1][2] Its
increased stability against heat and light makes it a preferred active ingredient.[3] While
chemical synthesis methods exist, they often involve harsh conditions, leading to by-product
formation and difficulties in purification.[4][5] Chemo-enzymatic synthesis offers a greener and
more efficient alternative, employing mild reaction conditions and high catalytic selectivity.[2][5]
[6] This document provides detailed protocols for a two-step chemo-enzymatic synthesis of
retinyl palmitate, along with quantitative data and analytical methods.

Experimental Workflow

The chemo-enzymatic synthesis of retinyl palmitate from retinyl acetate follows a two-step
process: chemical hydrolysis of retinyl acetate to retinol, followed by enzymatic esterification of
retinol with palmitic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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